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Compound of Interest

Compound Name: Wilfornine

CAS No.: 112899-84-0

Cat. No.: B14166926

Get Quote

Wilfornine A (CAS 345954-00-9) is a highly complex natural product isolated from the roots of

Tripterygium wilfordii Hook. f.[1]. As a member of the sesquiterpene pyridine alkaloid (SPA)

family, its molecular architecture (C45H51NO20, MW: 925.89) consists of a macrocyclic

diacetone skeleton encompassing a polyoxygenated dihydro-β-agarofuran core, a pyridine

dicarboxylic acid moiety, and multiple esterifications[2],[1].

Because SPAs exhibit potent immunosuppressive effects by modulating the NF-κB and MAPK

signaling pathways[1], identifying these compounds accurately is critical for drug development.

However, the structural diversity of SPAs—driven by the permutation of ester groups (acetates,

benzoates, furoates) around the core—poses a massive analytical challenge. This guide

objectively compares NMR spectroscopy against mass spectrometry for SPA elucidation,

detailing the self-validating methodologies required to definitively map Wilfornine A and its

analogs.

Methodological Comparison: NMR vs. LC-HRMS/MS
While modern drug discovery pipelines rely heavily on High-Resolution Mass Spectrometry

(HRMS) for high-throughput screening, HRMS fails to resolve the regiochemistry and
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stereochemistry of highly esterified molecules like Wilfornine A. Nuclear Magnetic Resonance

(NMR) remains the only self-validating system capable of full spatial elucidation.

Analytical Metric LC-HRMS/MS
1D & 2D NMR
Spectroscopy

Superiority for SPA
Analysis

Formula Derivation
Excellent (Accurate

mass within 2 ppm)

Moderate (Requires

13C/1H counting)

HRMS provides rapid

confirmation of the

C45H51NO20

formula.

Core Skeleton

Identification

Poor (Extensive

fragmentation

destroys core)

Excellent

(HSQC/COSY maps

entire carbon

framework)

NMR safely maps the

dihydro-β-agarofuran

core without

destructive

fragmentation.

Ester Regiochemistry

Fail (Cannot

distinguish positional

isomers)

Excellent (

HMBC correlations

map esters)

NMR is mandatory.

MS cannot

differentiate an

acetate at C-1 vs. C-8.

Stereochemistry Fail

Excellent

(ROESY/NOESY

maps spatial

proximity)

NMR confirms the

relative configurations

(e.g., 1β, 2β, 5α)

essential for

bioactivity.

Structural Elucidation Logic and Workflow
To avoid mischaracterization, the elucidation of Wilfornine A must follow a rigid, sequential

logic. We rely on 1D NMR to identify functional groups, followed by heteronuclear 2D NMR to

stitch the molecular fragments together.
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Core Spin Systems
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(HMBC)

Stereochemical Assignment
(ROESY)

Validated 3D Structure
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Fig 1: Self-validating 1D and 2D NMR structural elucidation workflow for complex SPAs.
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Interpretation of Wilfornine 1H and 13C NMR
Spectral Data
The NMR spectra of Wilfornine A and related Tripterygium SPAs can be deconstructed into

three diagnostic zones: the highly shielded aliphatic core, the mid-range oxygenated methines,

and the deshielded aromatic periphery[2],[3].

1. The Dihydro-β-agarofuran Core The core features 15 carbons, heavily oxygenated.

Characteristic 13C signals for the structural backbone include oxygenated quaternary carbons

typically resonating at δC 71.7 (C-4), 92.6 (C-10), and 85.0 (C-13)[3]. A distinct aliphatic

quaternary carbon appears near δC 50.8 (C-9)[3].

2. The Pyridine and Benzoate Periphery Wilfornine A is differentiated from its analogs (such as

Wilfordine or Wilfordatine derivatives) primarily by its specific esterification pattern. The

presence of a benzoate moiety is confirmed by classic aromatic splitting in the 1H NMR

(CDCl3): a doublet at δ 7.69 (2H, J = 7.4 Hz) for the ortho protons, a triplet at δ 7.46 (1H, J =

7.3 Hz) for the para proton, and a doublet of doublets at δ 7.30 (2H, J = 7.4, 7.3 Hz) for the

meta protons[1].

Representative Diagnostic Chemical Shifts for
Wilfornine A / SPA Analogs
Data synthesized from 600 MHz 1H / 150 MHz 13C parameters in CDCl3[1],[4],[3].
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Structural Moiety
1H Chemical Shift
(δ, ppm)

13C Chemical Shift
(δ, ppm)

Diagnostic 2D
Correlation

Oxygenated Core

Methines (e.g., C-1,

C-2, C-8)

5.00 – 6.00 (m,

multiple)
65.0 – 76.0

HMBC: Core protons

to Ester C=O

Core Quaternary

Carbons (C-4, C-10,

C-13)

N/A 71.7, 92.6, 85.0
HMBC: CH3-14 to C-

10

Aliphatic Quaternary

(C-9)
N/A ~50.8

HMBC: Proximal core

protons to C-9

Benzoate Moiety

(ortho)
7.69 (d, J = 7.4 Hz) ~129.5

COSY: H-ortho to H-

meta

Benzoate Moiety

(meta)

7.30 (dd, J = 7.4, 7.3

Hz)
~128.5

HMBC: H-meta to C-

ipso

Benzoate Moiety

(para)
7.46 (t, J = 7.3 Hz) ~133.0

COSY: H-para to H-

meta

Acetate Carbonyls N/A 169.0 – 171.0
HMBC: Acetate CH3

to C=O

Detailed Experimental Methodology: Standardized
NMR Protocol
To ensure high-fidelity structural elucidation, the following methodology establishes a causality-

driven protocol designed to maximize resolution for intermediate-mass natural products (~900

Da) where overlapping resonances often obscure vital data.

Step 1: Sample Preparation

Procedure: Dissolve 5–10 mg of high-purity (>95% HPLC) Wilfornine A standard[5] in 0.6

mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS).
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Causality: CDCl3 is the industry standard for Tripterygium SPAs because it fully solubilizes

the hydrophobic agarofuran core while preventing the exchange of trace hydroxyl protons[4].

TMS acts as the absolute 0.00 ppm reference benchmark.

Step 2: 1D NMR Acquisition (1H and 13C)

Procedure: Acquire 1H NMR at 600 MHz and 13C NMR at 150 MHz[4]. Set the 1H relaxation

delay (D1) to 2 seconds and 13C to 3 seconds.

Causality: The 600 MHz field strength is explicitly required to resolve the highly congested

5.00–6.00 ppm region where the oxygenated methine protons of the agarofuran core

overlap.

Step 3: Regiochemical Assignment via HMBC

Procedure: Run a

Heteronuclear Multiple Bond Correlation (HMBC) experiment optimized for a long-range
coupling constant of

Hz.

Causality: This is the most critical step. Since mass spectrometry cannot assign which ester

goes to which core position, HMBC detects 3-bond correlations from the acetate/benzoate

carbonyl carbons (δC 169–175) to the specific agarofuran core protons. This creates an

unassailable regiochemical map[3].

Step 4: Stereochemical Resolution via ROESY

Procedure: Acquire a Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum

with a mixing time of 300 ms.

Causality: For molecules with a molecular weight around 900 Da (like Wilfornine A), the

rotational correlation time (

) causes NOESY signals to pass through zero, leading to missing cross-peaks. ROESY
guarantees positive spin-lock cross-peaks, definitively proving the relative stereochemistry
(e.g., α vs. β faces) of the core substituents[3].
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Biological Context: Mechanism of Action
The intensive structural elucidation of SPAs like Wilfornine A is justified by their profound

pharmacological utility. SPAs exhibit potent anti-inflammatory properties by intercepting key

cytokine pathways[1]. Specifically, they block the phosphorylation processes upstream of the

NF-κB complex, preventing the translocation of inflammatory transcription factors into the

nucleus[2],[6].

Wilfornine A
(SPA Core) IKK Complex

 Inhibits
IκBα Degradation

 Phosphorylates NF-κB (p65/p50)
Translocation

 Releases Pro-inflammatory
Cytokines

 Transcription

Click to download full resolution via product page

Fig 2: Wilfornine A mechanism: Modulation of the NF-κB signaling pathway to suppress

inflammation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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